N,N-diethyl-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Research on similar heterocyclic compounds involves multi-step synthesis processes. For instance, the synthesis of pyrrole and aniline derivatives often includes reactions such as N-alkylation, copper-catalyzed azide-alkyne cycloaddition (CuAAC), and cyclocondensation reactions. These methods highlight the complexity and precision required in synthesizing similar intricate compounds (Bonacorso et al., 2019).
Molecular Structure Analysis
The structural analysis of related compounds reveals intricate molecular geometries. For example, pyrazoline and pyridine derivatives exhibit specific conformational structures where dihedral angles and planarity play a crucial role in defining their chemical behavior (Ying Zhu et al., 2013). These analyses are pivotal in understanding the molecular interactions and stability of the compounds.
Chemical Reactions and Properties
Chemical properties of similar compounds often involve reactivity towards specific substrates or conditions. For instance, reactions involving pyrroles and anilines could lead to a wide range of derivatives, showcasing the versatility of these compounds in chemical synthesis. The reactivity patterns can elucidate the potential chemical reactions “N,N-diethyl-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)aniline” might undergo (Petrova et al., 2015).
Physical Properties Analysis
The physical properties of related compounds, such as solubility, melting point, and crystallinity, can be inferred from studies on similar structures. These properties are crucial for understanding the applications and handling of the compound. For instance, the crystal structure investigations provide insights into the stability and solid-state properties of the compounds (B. Su et al., 2013).
properties
IUPAC Name |
N,N-diethyl-4-(1,4,5,7-tetramethylpyrrolo[3,4-d]pyridazin-6-yl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4/c1-7-23(8-2)17-9-11-18(12-10-17)24-15(5)19-13(3)21-22-14(4)20(19)16(24)6/h9-12H,7-8H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLYXXMKQTUJJAM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)N2C(=C3C(=NN=C(C3=C2C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-4-(1,4,5,7-tetramethyl-6H-pyrrolo[3,4-d]pyridazin-6-yl)aniline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.